![molecular formula C7H11NO2S B1289123 Bicyclo[2.2.1]hept-5-ene-2-sulfonamide CAS No. 7167-08-0](/img/structure/B1289123.png)
Bicyclo[2.2.1]hept-5-ene-2-sulfonamide
Overview
Description
Bicyclo[2.2.1]hept-5-ene-2-sulfonamide is a chemical compound with the CAS Number: 7167-08-0 . It has a molecular weight of 173.24 . The IUPAC name for this compound is also bicyclo[2.2.1]hept-5-ene-2-sulfonamide .
Synthesis Analysis
While specific synthesis methods for Bicyclo[2.2.1]hept-5-ene-2-sulfonamide were not found, related compounds have been synthesized through various methods. For instance, the synthesis of N-(bicyclo[2.2.1]hept-5-en-endo-2-ylmethyl)-N-[(oxiran-2-yl)methyl]-arenesulfonamides involved the reaction of N-(bicyclo[2.2.1]hept-5-en-endo-2-ylmethyl)arenesulfonamides with epichlorohydrin .Molecular Structure Analysis
The InChI code for Bicyclo[2.2.1]hept-5-ene-2-sulfonamide is 1S/C7H11NO2S/c8-11(9,10)7-4-5-1-2-6(7)3-5/h1-2,5-7H,3-4H2,(H2,8,9,10) . This indicates the presence of a bicyclic structure with a sulfonamide group attached .Physical And Chemical Properties Analysis
Bicyclo[2.2.1]hept-5-ene-2-sulfonamide is a powder at room temperature . It has a melting point of 110-115 degrees Celsius .Scientific Research Applications
Organic Synthesis
Bicyclo[2.2.1]hept-5-ene-2-sulfonamide: is used as a building block in organic synthesis. Its unique bicyclic structure and sulfonamide group make it a valuable intermediate for constructing more complex molecules. It can undergo various chemical reactions, including nucleophilic substitution, to introduce different functional groups that are pivotal in pharmaceuticals and agrochemicals production .
Material Science
In material science, this compound’s derivatives can be utilized to create novel polymers with specific characteristics. For instance, its incorporation into polymer chains can enhance the thermal stability and mechanical properties of the resulting material, making it suitable for high-performance applications .
Catalysis
The sulfonamide group in Bicyclo[2.2.1]hept-5-ene-2-sulfonamide can act as a ligand in catalysis. It can bind to metals, forming complexes that are used as catalysts in various chemical reactions, including those that are important in the synthesis of fine chemicals .
Drug Discovery
This compound is also relevant in drug discovery. It can serve as a scaffold for the development of new drugs, particularly due to its rigid structure, which can help in the design of molecules with specific binding properties to biological targets .
Analytical Chemistry
In analytical chemistry, derivatives of Bicyclo[2.2.1]hept-5-ene-2-sulfonamide can be used as standards or reagents in chromatographic techniques. They help in the quantification and qualification of chemical substances in complex mixtures .
Environmental Science
Lastly, in environmental science, this compound’s derivatives could be explored for their potential use in the removal of pollutants. Their ability to interact with various contaminants might be harnessed in water treatment processes to capture and remove unwanted chemicals from the environment .
Safety and Hazards
properties
IUPAC Name |
bicyclo[2.2.1]hept-5-ene-2-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2S/c8-11(9,10)7-4-5-1-2-6(7)3-5/h1-2,5-7H,3-4H2,(H2,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GOUWTBUEZMTPKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC(C1C=C2)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40622381 |
Source
|
| Record name | Bicyclo[2.2.1]hept-5-ene-2-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40622381 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
7167-08-0 |
Source
|
| Record name | Bicyclo[2.2.1]hept-5-ene-2-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40622381 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | bicyclo[2.2.1]hept-5-ene-2-sulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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